2-(2,3-dioxo-4-(o-tolyl)-3,4-dihydropyrazin-1(2H)-yl)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(2-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C17H16N4O4/c1-11-5-3-4-6-13(11)21-8-7-20(16(23)17(21)24)10-15(22)18-14-9-12(2)25-19-14/h3-9H,10H2,1-2H3,(H,18,19,22)
• InChI Key: HXMMVFZNCLJQAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C=CN(C(=O)C2=O)CC(=O)NC3=NOC(=C3)C
• Molecular Formula: C17H16N4O4
• Molecular Weight: 340.33 g/mol

Description

2-(2,3-dioxo-4-(o-tolyl)-3,4-dihydropyrazin-1(2H)-yl)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C17H16N4O4 and its molecular weight is 340.339. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research by Chkirate et al. (2019) explored pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) ions, focusing on the impact of hydrogen bonding on self-assembly processes and antioxidant activity. These complexes demonstrated significant antioxidant activity, suggesting potential applications in studying oxidative stress-related processes and the development of antioxidant agents (Chkirate et al., 2019).

Radioligand Development

Another study highlighted the synthesis of a selective antagonist ligand for A2B adenosine receptors, demonstrating the utility of such compounds in developing radioligands for pharmacological characterization. This indicates potential applications in receptor binding studies and drug development processes (Baraldi et al., 2004).

Heterocyclic Compound Synthesis

The research on N-substituted benzyl/phenyl derivatives incorporating pyrazolo[4,3-c][1,2]benzothiazine demonstrated the synthesis of compounds with moderate to significant antioxidant activity. These findings suggest applications in the design of new molecules with potential biological activities, including as antioxidants or therapeutic agents (Ahmad et al., 2012).

Antimicrobial and Antitumor Activity

Compounds similar in structure and functional groups have been evaluated for antimicrobial and antitumor activities, showing promising results against various microbial strains and cancer cell lines. This underscores the potential use of such compounds in antimicrobial and cancer research, including the development of new therapeutic agents (Albratty et al., 2017).